Cas no 1696324-74-9 ((4,4-difluoro-5-oxooxolan-2-yl)methanesulfonyl chloride)

(4,4-Difluoro-5-oxooxolan-2-yl)methanesulfonyl chloride is a highly reactive sulfonyl chloride derivative characterized by its difluorinated γ-lactone scaffold. This compound serves as a versatile intermediate in organic synthesis, particularly for introducing sulfonyl groups into target molecules under mild conditions. The presence of the electron-withdrawing difluoro and carbonyl moieties enhances its electrophilic reactivity, facilitating efficient nucleophilic substitution reactions. Its stability and solubility in common organic solvents make it suitable for diverse applications, including pharmaceutical and agrochemical synthesis. The structural features also allow for further functionalization, enabling the development of complex sulfonamide-based compounds. Proper handling under anhydrous conditions is recommended due to its moisture sensitivity.

(4,4-difluoro-5-oxooxolan-2-yl)methanesulfonyl chloride structure

1696324-74-9 structure

Product Name:(4,4-difluoro-5-oxooxolan-2-yl)methanesulfonyl chloride

CAS No:1696324-74-9

MF:C₅H₅ClF₂O₄S

MW:234.605606794357

CID:5244988

PubChem ID:106492206

Update Time:2026-03-08

(4,4-difluoro-5-oxooxolan-2-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 2-Furanmethanesulfonyl chloride, 4,4-difluorotetrahydro-5-oxo-
- (4,4-difluoro-5-oxooxolan-2-yl)methanesulfonyl chloride
- Inchi： 1S/C5H5ClF2O4S/c6-13(10,11)2-3-1-5(7,8)4(9)12-3/h3H,1-2H2
- InChI Key： PNBDWLRGASCQRU-UHFFFAOYSA-N
- SMILES： O1C(=O)C(F)(F)CC1CS(Cl)(=O)=O

(4,4-difluoro-5-oxooxolan-2-yl)methanesulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-292249-0.05g	(4,4-difluoro-5-oxooxolan-2-yl)methanesulfonyl chloride	1696324-74-9		0.05g	$827.0	2023-09-06
Enamine	EN300-292249-0.1g	(4,4-difluoro-5-oxooxolan-2-yl)methanesulfonyl chloride	1696324-74-9		0.1g	$867.0	2023-09-06
Enamine	EN300-292249-0.25g	(4,4-difluoro-5-oxooxolan-2-yl)methanesulfonyl chloride	1696324-74-9		0.25g	$906.0	2023-09-06
Enamine	EN300-292249-0.5g	(4,4-difluoro-5-oxooxolan-2-yl)methanesulfonyl chloride	1696324-74-9		0.5g	$946.0	2023-09-06
Enamine	EN300-292249-1.0g	(4,4-difluoro-5-oxooxolan-2-yl)methanesulfonyl chloride	1696324-74-9		1g	$0.0	2023-06-06
Enamine	EN300-292249-2.5g	(4,4-difluoro-5-oxooxolan-2-yl)methanesulfonyl chloride	1696324-74-9		2.5g	$1931.0	2023-09-06
Enamine	EN300-292249-5.0g	(4,4-difluoro-5-oxooxolan-2-yl)methanesulfonyl chloride	1696324-74-9		5.0g	$3894.0	2023-03-01
Enamine	EN300-292249-10.0g	(4,4-difluoro-5-oxooxolan-2-yl)methanesulfonyl chloride	1696324-74-9		10.0g	$5774.0	2023-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01043761-1g	(4,4-Difluoro-5-oxooxolan-2-yl)methanesulfonyl chloride	1696324-74-9	95%	1g	￥6657.0	2023-04-10
Ambeed	A1087604-1g	(4,4-Difluoro-5-oxooxolan-2-yl)methanesulfonyl chloride	1696324-74-9	95%	1g	$970.0	2024-04-23